Cas no 2411310-68-2 (N-4-methyl-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide)

• Product Name: N-4-methyl-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide
• CAS No: 2411310-68-2
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5684368
• PubChem ID: 154832541
• Update Time: 2025-10-29

N-4-methyl-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26573846
• 2411310-68-2
• N-(4-Methyl-1-propan-2-ylpyrrolidin-3-yl)prop-2-enamide
• Z2517216797
• N-[4-methyl-1-(propan-2-yl)pyrrolidin-3-yl]prop-2-enamide
• N-4-methyl-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide

• Inchi： 1S/C11H20N2O/c1-5-11(14)12-10-7-13(8(2)3)6-9(10)4/h5,8-10H,1,6-7H2,2-4H3,(H,12,14)
• InChI Key： KVVVAUHFDYLMSZ-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC1CN(C(C)C)CC1C

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on N-4-methyl-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide

Research Brief on N-4-methyl-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide (CAS: 2411310-68-2): Recent Advances and Applications

N-4-methyl-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide (CAS: 2411310-68-2) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of N-4-methyl-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide is its application in the design of sigma-1 receptor ligands. Sigma-1 receptors are implicated in various neurological disorders, including neuropathic pain, depression, and neurodegenerative diseases. Recent research has demonstrated that derivatives of this compound exhibit high affinity for sigma-1 receptors, making them promising candidates for further drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate sigma-1 receptor activity, potentially offering a new avenue for treating CNS disorders.

In addition to its neurological applications, N-4-methyl-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide has also been investigated for its role in cancer therapy. Preliminary studies suggest that certain derivatives of this compound exhibit cytotoxic effects against specific cancer cell lines, particularly those resistant to conventional chemotherapy. A recent in vitro study conducted by researchers at the University of Tokyo revealed that the compound's unique structural features enable it to interfere with cancer cell proliferation pathways, though further in vivo studies are needed to validate these findings.

The synthetic pathways for N-4-methyl-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide have also been optimized in recent years. A 2022 publication in Organic Letters described a novel, high-yield synthesis method that reduces the number of steps required to produce the compound, thereby improving its accessibility for large-scale pharmaceutical applications. This methodological advancement is expected to facilitate further research and development efforts involving this compound.

Despite these promising developments, challenges remain in the clinical translation of N-4-methyl-1-(propan-2-yl)pyrrolidin-3-ylprop-2-enamide and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. However, the compound's versatility and the growing body of research supporting its therapeutic potential make it a compelling subject for future investigations in the chemical biology and pharmaceutical fields.